Cas no 62266-70-0 (Phosphonic acid, (1-phenyl-2-aziridinyl)-)

• Product name: Phosphonic acid, (1-phenyl-2-aziridinyl)-
• CAS No: 62266-70-0
• MF: C₈H₁₀NO₃P
• MW: 199.143662929535
• CID: 451797
• PubChem ID: 71388119

Phosphonic acid, (1-phenyl-2-aziridinyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (1-phenyl-2-aziridinyl)-
• (1-phenylaziridin-2-yl)phosphonic acid
• DTXSID90810195
• 62266-70-0

• Inchi： InChI=1S/C8H10NO3P/c10-13(11,12)8-6-9(8)7-4-2-1-3-5-7/h1-5,8H,6H2,(H2,10,11,12)
• InChI Key： YCBNOAKUHRGYNN-UHFFFAOYSA-N
• SMILES： C1C(N1C2=CC=CC=C2)P(=O)(O)O

Computed Properties

• Exact Mass: 199.0399
• Monoisotopic Mass: 199.03983018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• PSA: 60.54